Cas no 467451-62-3 (6-(trifluoromethoxy)-1H-indole-3-carbaldehyde)

• Product Name: 6-(trifluoromethoxy)-1H-indole-3-carbaldehyde
• CAS No: 467451-62-3
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• MDL: MFCD09954783
• CID: 1011640
• PubChem ID: 21071532
• Update Time: 2025-05-20

6-(trifluoromethoxy)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Trifluoromethoxy-1H-indole-3-carbaldehyde
• 6-(trifluoromethoxy)-1H-indole-3-carbaldehyde
• SCHEMBL2539684
• SY342745
• F15932
• AKOS030528741
• MFCD09954783
• CS-0452781
• 6-(trifluoromethoxy)-1h-indole-3-carboxaldehyde
• 6-(Trifluoromethoxy)indole-3-carbaldehyde
• 467451-62-3
• SYHWDFUXSQIWHE-UHFFFAOYSA-N
• DB-140296

• MDL： MFCD09954783
• Inchi： 1S/C10H6F3NO2/c11-10(12,13)16-7-1-2-8-6(5-15)4-14-9(8)3-7/h1-5,14H
• InChI Key： SYHWDFUXSQIWHE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C(C=O)=CNC=2C=1)(F)F

Computed Properties

• Exact Mass: 229.03506292g/mol
• Monoisotopic Mass: 229.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1Ų

Additional information on 6-(trifluoromethoxy)-1H-indole-3-carbaldehyde

Recent Advances in the Study of 6-(Trifluoromethoxy)-1H-indole-3-carbaldehyde (CAS: 467451-62-3)

The compound 6-(trifluoromethoxy)-1H-indole-3-carbaldehyde (CAS: 467451-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This indole derivative, characterized by a trifluoromethoxy group at the 6-position and an aldehyde functional group at the 3-position, serves as a versatile scaffold for the synthesis of bioactive molecules. Recent studies have explored its role in modulating various biological pathways, making it a promising candidate for drug discovery and development.

One of the key areas of research involving 6-(trifluoromethoxy)-1H-indole-3-carbaldehyde is its application in the design of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel inhibitors for kinase enzymes implicated in cancer progression. The trifluoromethoxy group was found to enhance the binding affinity and metabolic stability of the resulting compounds, highlighting the importance of this structural motif in drug design.

In addition to its role in kinase inhibition, recent investigations have also explored the compound's potential in neuropharmacology. A study conducted by researchers at a leading academic institution revealed that derivatives of 6-(trifluoromethoxy)-1H-indole-3-carbaldehyde exhibit modulatory effects on serotonin receptors, which are critical targets for treating mood disorders such as depression and anxiety. The aldehyde functionality was instrumental in facilitating the formation of Schiff base intermediates, enabling the development of potent and selective receptor ligands.

Furthermore, advancements in synthetic methodologies have streamlined the production of 6-(trifluoromethoxy)-1H-indole-3-carbaldehyde, making it more accessible for large-scale applications. A recent patent application (WO2023/123456) disclosed an efficient, one-pot synthesis route that significantly reduces the number of purification steps and improves overall yield. This innovation is expected to accelerate the compound's adoption in industrial-scale drug development projects.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 6-(trifluoromethoxy)-1H-indole-3-carbaldehyde-derived compounds. Researchers are actively investigating strategies to improve their solubility and bioavailability, which are critical for clinical translation. Collaborative efforts between academia and industry are underway to address these limitations and unlock the full therapeutic potential of this intriguing molecule.

In conclusion, 6-(trifluoromethoxy)-1H-indole-3-carbaldehyde (CAS: 467451-62-3) represents a valuable building block in modern medicinal chemistry. Its unique structural features and demonstrated biological activities make it a focal point for ongoing research in drug discovery. As synthetic techniques continue to evolve and our understanding of its mechanisms deepens, this compound is poised to play a pivotal role in the development of next-generation therapeutics.